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Identified Analytical Parameter

The most specific technical data found is a Kovats Retention Index (RI) for trans-Carane, which is critical

for identifying the compound during Gas Chromatography (GC) analysis [1].

The table below summarizes this quantitative data:

Compound Formula
CAS
Number

Kovats Retention
Index

Column
Type

Reference

trans-
Carane

C₁₀H₁₈ 18968-23-5 978 Squalane Udarov BG, 1986
[1]

Suggested General Workflow for Purification

Based on the finding that Gas Chromatography is a suitable technique for analyzing terpene compounds like

trans-Carane [2], a potential high-level purification workflow can be outlined. The following diagram

illustrates this general process.
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Start: Crude Mixture
Containing trans-Carane

Extraction and Preliminary Concentration
(e.g., Solvent Extraction, Distillation)

Primary Purification
(e.g., Column Chromatography, Flash Chromatography)

Analysis via Gas Chromatography (GC)

Is Purity Acceptable?

No

Final Isolation
(e.g., Preparative GC)

Yes

End: Purified trans-Carane
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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